(2-(6-Isopropoxypyridin-3-yl)pyrrolidin-1-yl)(phenyl)methanone

Specification

• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: phenyl-[2-(6-propan-2-yloxypyridin-3-yl)pyrrolidin-1-yl]methanone
• Standard InChI: InChI=1S/C19H22N2O2/c1-14(2)23-18-11-10-16(13-20-18)17-9-6-12-21(17)19(22)15-7-4-3-5-8-15/h3-5,7-8,10-11,13-14,17H,6,9,12H2,1-2H3
• Standard InChI Key: GLHOEOAXDMFFTH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC=C(C=C1)C2CCCN2C(=O)C3=CC=CC=C3

Introduction

Synthesis of Related Compounds

The synthesis of compounds with similar structures often involves multi-step reactions. For instance, compounds containing pyridine and pyrrolidine rings can be synthesized through reactions involving nucleophilic substitutions or condensations. Here is a general approach to synthesizing related compounds:

• Starting Materials: Pyridine derivatives and pyrrolidine are common starting materials.

• Nucleophilic Substitution: The pyridine derivative can undergo nucleophilic substitution to introduce the isopropoxy group.

• Condensation Reaction: The pyrrolidine ring can be attached to the pyridine derivative through a condensation reaction, often involving a carbonyl group.

Biological Activity and Potential Applications

Compounds with pyridine and pyrrolidine moieties are often studied for their potential biological activities, such as enzyme inhibition or receptor binding. These activities can be relevant in various therapeutic areas, including neurological disorders or cancer treatment.

Compound Moiety	Potential Biological Activity
Pyridine	Enzyme inhibition, receptor binding
Pyrrolidine	Neurological effects, receptor modulation
Phenyl Group	Enhances lipophilicity, affects bioavailability

Research Findings and Challenges

While specific research findings on (2-(6-Isopropoxypyridin-3-yl)pyrrolidin-1-yl)(phenyl)methanone are not available, compounds with similar structures have been studied for their pharmacological properties. Challenges in researching these compounds include synthesizing them efficiently and understanding their complex interactions with biological systems.